2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]-N-(1H-tetrazol-5-ylmethyl)acetamide

• IUPAC Name: 2-[3-oxo-1-[(3-phenoxyphenyl)methyl]piperazin-2-yl]-N-(2H-tetrazol-5-ylmethyl)acetamide
• InChI: InChI=1S/C21H23N7O3/c29-20(23-13-19-24-26-27-25-19)12-18-21(30)22-9-10-28(18)14-15-5-4-8-17(11-15)31-16-6-2-1-3-7-16/h1-8,11,18H,9-10,12-14H2,(H,22,30)(H,23,29)(H,24,25,26,27)
• InChI Key: IRBREOWQGANKEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NCC2=NNN=N2)CC3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C21H23N7O3
• Molecular Weight: 421.5 g/mol

Description

2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]-N-(1H-tetrazol-5-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has shown promising results in various studies, making it a subject of interest for researchers in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]-N-(1H-tetrazol-5-ylmethyl)acetamide is not fully understood. However, it is believed that the compound exerts its therapeutic effects by modulating various neurotransmitters and receptors in the central nervous system.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to exhibit anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]-N-(1H-tetrazol-5-ylmethyl)acetamide in lab experiments include its potential therapeutic properties, ease of synthesis, and availability. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]-N-(1H-tetrazol-5-ylmethyl)acetamide. These include further studies on its mechanism of action, optimization of its pharmacological properties, and evaluation of its potential as a therapeutic agent for various diseases. Additionally, studies on the compound's toxicity and potential side effects are necessary to determine its safety for human use.

Synthesis Methods

The synthesis of 2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]-N-(1H-tetrazol-5-ylmethyl)acetamide involves the reaction of 3-phenoxybenzaldehyde with piperazine in the presence of acetic acid. The resulting product is then treated with tetrazole and acetic anhydride to obtain the final compound.

Scientific Research Applications

The scientific research application of 2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]-N-(1H-tetrazol-5-ylmethyl)acetamide is primarily focused on its potential therapeutic properties. Studies have shown that this compound exhibits significant anti-inflammatory, analgesic, and anxiolytic effects, making it a potential candidate for the treatment of various diseases.